Cas no 124236-37-9 (methyl 5-(trifluoromethyl)pyridine-2-carboxylate)

methyl 5-(trifluoromethyl)pyridine-2-carboxylate Properties

Names and Identifiers

• Methyl 5-(trifluoromethyl)picolinate
• 5-Trifluoromethyl-pyridine-2-carboxylic acidmethyl ester
• 2-Pyridinecarboxylicacid, 5-(trifluoromethyl)-, methyl ester
• Methyl 5-(trifluoromethyl)pyridine-2-carboxylate
• METHYL 5-(TRIFLUOROMETHYL)PYRIDIN-CARBOXYLATE
• Methyl 3-(trifluoroMethyl)-5-pyridinecarboxylate
• Methyl 5-(trifluoromethyl)picolinate
• 2-Pyridinecarboxylic acid,5-(trifluoromethyl)-,methyl ester
• A2620
• 5-trifluoromethylpyridine-2-carboxylic acid methyl ester
• EN300-131063
• 5-Trifluoromethyl-pyridine-2-carboxylic acid methyl ester, AldrichCPR
• Methyl 5-(Trifluoromethyl)-2-Pyridinecarboxylate
• AKOS005255958
• AB48792
• SCHEMBL472553
• 2-Pyridinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester
• 5-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLICACIDMETHYLESTER
• 5-(Trifluoromethyl)-pyridine-2-carboxylic acid methyl ester
• CS-W015384
• AMY1767
• METHYL 5-(TRIFLUOROMETHYL)PYRIDIN-2-CARBOXYLATE
• AC-27889
• FT-0602293
• 124236-37-9
• AS-30460
• Methyl5-(trifluoromethyl)picolinate
• DTXSID50597233
• SY022681
• MFCD08741523
• BCP11638
• 5-Trifluoromethyl-pyridine-2-carboxylic acid methyl ester
• J-522423
• STL554847
• BBL101053
• methyl 5-(trifluoromethyl)picolinate
• +Expand

• MDL： MFCD08741523
• InChIKey： CHRQADSGOKVKER-UHFFFAOYSA-N
• Inchi： 1S/C8H6F3NO2/c1-14-7(13)6-3-2-5(4-12-6)8(9,10)11/h2-4H,1H3
• SMILES： FC(C1=CN=C(C(=O)OC)C=C1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.035
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• LogP: 1.88700
• PSA: 39.19000
• Refractive Index: 1.446
• Boiling Point: 248.0±40.0 ºC (760 Torr),
• Flash Point: 103.8±27.3 ºC,
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),

methyl 5-(trifluoromethyl)pyridine-2-carboxylate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-41
• Signal Word：Danger
• HazardClass：IRRITANT

methyl 5-(trifluoromethyl)pyridine-2-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%